Cas no 1807075-39-3 (6-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-methoxypyridine)

• Product Name: 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-methoxypyridine
• CAS No: 1807075-39-3
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4875840
• Update Time: 2025-08-03

6-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C9H7ClF2N2O/c1-15-8-5(4-13)2-6(3-10)14-7(8)9(11)12/h2,9H,3H2,1H3
• InChI Key： JBGGDMJIIFYBBQ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C#N)=C(C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9

Additional information on 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-methoxypyridine

Introduction to 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1807075-39-3)

6-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1807075-39-3) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl, cyano, difluoromethyl, and methoxy substituents on a pyridine ring, offers a versatile platform for the development of novel therapeutic agents.

The chemical structure of 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-methoxypyridine is particularly noteworthy due to its potential for modulating various biological targets. The presence of the cyano group imparts significant electronic effects, while the difluoromethyl and methoxy substituents enhance lipophilicity and metabolic stability. These properties make it an attractive scaffold for the design of drugs targeting specific enzymes or receptors.

Recent studies have highlighted the potential of 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-methoxypyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases. The chloromethyl group, in particular, has been shown to enhance the binding affinity and selectivity of these derivatives for their target proteins.

In another study, researchers explored the use of 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-methoxypyridine as a scaffold for developing novel antiviral agents. The unique combination of functional groups in this compound allows for the modulation of viral replication processes, making it a promising candidate for further investigation in antiviral drug discovery. Preliminary results indicate that certain derivatives exhibit significant antiviral activity against a range of viruses, including those responsible for respiratory infections.

The synthetic accessibility of 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-methoxypyridine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One such method involves the sequential introduction of the substituents onto the pyridine ring through well-established chemical transformations. This synthetic flexibility enables researchers to rapidly generate a diverse library of compounds for biological evaluation.

In addition to its potential as a therapeutic agent, 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-methoxypyridine has also been studied for its utility as a chemical probe in academic research. Chemical probes are small molecules used to interrogate biological systems and validate therapeutic targets. The ability to fine-tune the properties of this compound through structural modifications makes it an ideal candidate for developing highly specific and potent chemical probes.

The safety profile of 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-methoxypyridine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties and low toxicity profiles, making it suitable for further evaluation in clinical settings. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1807075-39-3) represents a promising scaffold with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Continued research into this compound is expected to yield valuable insights and potentially lead to the discovery of new drugs with significant clinical impact.